2-(4-methoxyphenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 2-(4-methoxyphenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C20H24N4O/c1-23-10-12-24(13-11-23)14-18-17-4-3-9-21-20(17)22-19(18)15-5-7-16(25-2)8-6-15/h3-9H,10-14H2,1-2H3,(H,21,22)
• InChI Key: HWAQJXODMUGHGA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(NC3=C2C=CC=N3)C4=CC=C(C=C4)OC
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol

Description

2-(4-methoxyphenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine, also known as MPMP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

2-(4-methoxyphenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine works by binding to specific receptors in the body, including serotonin receptors and dopamine receptors. This binding activity leads to the modulation of various signaling pathways, resulting in the physiological effects observed in scientific research.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the enhancement of cognitive function and memory, and the modulation of neurotransmitter activity. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine in lab experiments is its specificity for certain receptors, which allows for precise targeting of specific signaling pathways. However, one limitation is the potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for 2-(4-methoxyphenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine research, including the development of more specific and potent analogs, the investigation of its potential therapeutic applications in other diseases, and the exploration of its mechanisms of action at the molecular level. In addition, further studies are needed to fully understand the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine involves several steps, including the reaction of 2-chloro-3-nitropyridine with 4-methoxyaniline to form 2-(4-methoxyphenyl)-3-nitropyridine. This compound is then reduced with tin and hydrochloric acid to form 2-(4-methoxyphenyl)-3-aminopyridine. The final step involves the reaction of 2-(4-methoxyphenyl)-3-aminopyridine with 4-methylpiperazine and formaldehyde to form this compound.

Scientific Research Applications

2-(4-methoxyphenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine has been studied for its potential therapeutic applications in treating various diseases, including cancer and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell division. In neurological research, this compound has been studied for its potential to enhance cognitive function and memory.